2-methyl-4-(2-piperidin-1-ylethyl)imidazo[1,2-a]benzimidazole;dihydrochloride

• IUPAC Name: 2-methyl-4-(2-piperidin-1-ylethyl)imidazo[1,2-a]benzimidazole;dihydrochloride
• InChI: InChI=1S/C17H22N4.2ClH/c1-14-13-21-16-8-4-3-7-15(16)20(17(21)18-14)12-11-19-9-5-2-6-10-19;;/h3-4,7-8,13H,2,5-6,9-12H2,1H3;2*1H
• InChI Key: WLUPVBKGYYZSQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=CC=CC=C3N(C2=N1)CCN4CCCCC4.Cl.Cl
• Molecular Formula: C17H24Cl2N4
• Molecular Weight: 355.3 g/mol

Description

2-methyl-4-(2-piperidin-1-ylethyl)imidazo[1,2-a]benzimidazole;dihydrochloride is a complex organic compound that belongs to the class of imidazo[1,2-a]benzimidazole derivatives. These compounds are known for their diverse biological activities and are often used in medicinal chemistry for the development of new therapeutic agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-4-(2-piperidin-1-ylethyl)imidazo[1,2-a]benzimidazole typically involves multi-step organic reactions One common method includes the cyclization of appropriate precursors under controlled conditionsThe final product is often purified using recrystallization or chromatography techniques .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving automated systems for precise control of reaction conditions. Solvent recovery and waste management are also critical aspects of industrial synthesis to ensure environmental compliance .

Chemical Reactions Analysis

Types of Reactions

2-methyl-4-(2-piperidin-1-ylethyl)imidazo[1,2-a]benzimidazole undergoes various chemical reactions, including:

Oxidation: This reaction